Cas no 35302-50-2 ( )

  structure
  structure
Product Name: 
CAS No:35302-50-2
MF:C27H30O9
MW:498.521708965302
CID:920164
PubChem ID:99841
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DAPHNETOXIN,12-HYDROXY
    • 12-hydroxydaphnetoxin
    • 6H-2,8b-Epoxyoxireno(6,7)azuleno(5,4-e)-1,3-benzodioxol-6-one, 3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-5,5a,10-trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-10a-(1-methylethenyl)-2-phenyl-
    • AC1Q6MYC
    • AR-1H1732
    • NSC239073
    • 30277-03-3
    • NSC 239073
    • 35302-50-2
    • 5,5a,10-Trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-2-phenyl-10a-(prop-1-en-2-yl)-3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-2H,6H-2,8b-epoxyoxireno[6,7]azuleno[5,4-e][1,3]benzodioxol-6-one
    • Daphnetoxin, 12-hydroxy-
    • NSC-239073
    • DTXSID80952639
    • ATCCMDINGQUBOE-UHFFFAOYSA-N
    •  
    • Inchi: 1S/C27H30O9/c1-12(2)25-19(30)14(4)26-16-10-13(3)18(29)24(16,32)22(31)23(11-28)20(33-23)17(26)21(25)34-27(35-25,36-26)15-8-6-5-7-9-15/h5-10,14,16-17,19-22,28,30-32H,1,11H2,2-4H3
    • InChI Key: ATCCMDINGQUBOE-UHFFFAOYSA-N
    • SMILES: O1C2(CO)C(C3(C(C(C)=CC3C34C(C)C(C5(C(=C)C)C(C3C12)OC(C1C=CC=CC=1)(O5)O4)O)=O)O)O

Computed Properties

  • Exact Mass: 498.18900
  • Monoisotopic Mass: 498.18898253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 138.21000
  • LogP: 0.30370
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